ethyl 2,4-bis(allylsulfanyl)-5,8-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate

• Molecular Formula: C18H21N3O2S3
• Molecular Weight: 407.6 g/mol
• IUPAC Name: ethyl 3,5-bis(prop-2-enylsulfanyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene-11-carboxylate
• InChI: InChI=1S/C18H21N3O2S3/c1-4-9-24-15-14-12-7-8-21(18(22)23-6-3)11-13(12)26-16(14)20-17(19-15)25-10-5-2/h4-5H,1-2,6-11H2,3H3
• InChI Key: WHVFBUXWJJSNTI-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC3=C2C(=NC(=N3)SCC=C)SCC=C

Description

Ethyl 2,4-bis(allylsulfanyl)-5,8-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate, commonly known as EATPC, is a novel compound with potential applications in scientific research. It is a heterocyclic compound that contains sulfur and nitrogen atoms in its structure. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of EATPC is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. For example, EATPC has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter that is involved in learning and memory. By inhibiting these enzymes, EATPC may increase the levels of acetylcholine in the brain, which could improve cognitive function.
Biochemical and Physiological Effects:
EATPC has been shown to have various biochemical and physiological effects. It has been shown to have anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. It has also been shown to have antifungal and antibacterial activity by inhibiting the growth of certain fungi and bacteria. EATPC has also been shown to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using EATPC in lab experiments is that it is a novel compound that has not been extensively studied. This means that there is potential for new discoveries and applications. Another advantage is that EATPC has been shown to have multiple activities, which means that it could be useful in various fields of research. However, one limitation is that the mechanism of action of EATPC is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are many future directions for the study of EATPC. One direction is to further investigate its anticancer activity and determine its efficacy in vivo. Another direction is to study its potential as an anti-inflammatory agent and determine its mechanism of action. Additionally, EATPC could be studied for its potential as an inhibitor of other enzymes and signaling pathways. Finally, the synthesis of EATPC could be optimized to increase yield and purity.

Synthesis Methods

EATPC has been synthesized using various methods. One such method involves the reaction of 2,4-bis(allylsulfanyl)pyrimidine-5-carbaldehyde with 2-amino-3-cyanothiophene in the presence of ethyl acetoacetate and ammonium acetate. The reaction takes place in ethanol under reflux conditions, and the product is obtained in good yield. Another method involves the reaction of 2,4-bis(allylsulfanyl)pyrimidine-5-carbaldehyde with 2-aminothiophene-3-carboxylic acid in the presence of acetic anhydride and triethylamine. The reaction takes place in dichloromethane, and the product is obtained in moderate yield.

Scientific Research Applications

EATPC has potential applications in scientific research. It has been studied for its anticancer, antifungal, and antibacterial activities. It has also been studied for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. EATPC has also been studied for its potential as an anti-inflammatory agent.